Cas no 89506-95-6 (Benzene, 1-bromo-4-(8-bromooctyl)-)

• Product Name: Benzene, 1-bromo-4-(8-bromooctyl)-
• CAS No: 89506-95-6
• MF: C₁₄H₂₀Br₂
• MW: 348.116602897644
• CID: 598383
• PubChem ID: 13130571
• Update Time: 2025-04-19

Benzene, 1-bromo-4-(8-bromooctyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(8-bromooctyl)-
• 1-bromo-4-(8-bromooctyl)benzene
• 89506-95-6
• SCHEMBL8062227
• DTXSID70520725

• Inchi： 1S/C14H20Br2/c15-12-6-4-2-1-3-5-7-13-8-10-14(16)11-9-13/h8-11H,1-7,12H2
• InChI Key： IUUITJKAXGLVLE-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCC1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 347.99113g/mol
• Monoisotopic Mass: 345.99318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų